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Compound of Interest

Compound Name: 4,4'-Dihydroxybiphenyl

Cat. No.: B160632

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
4,4'-Dihydroxybiphenyl, a key intermediate in the synthesis of various polymers, electronic
chemicals, and pharmaceutical compounds.[1][2] This document outlines its key physical
properties, detailed experimental protocols for their determination, and a logical workflow for
these analytical procedures.

Physicochemical Data of 4,4'-Dihydroxybiphenyl

4,4'-Dihydroxybiphenyl, also known as [1,1'-Biphenyl]-4,4'-diol, is a white to light yellow
crystalline powder.[1][2] It is characterized by its high melting point and thermal stability.[2]
While it is insoluble in water, it exhibits solubility in organic solvents such as methanol, ethanol,
and ether.[1][2]

The quantitative physicochemical data for 4,4'-Dihydroxybiphenyl are summarized in the
table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b160632?utm_src=pdf-interest
https://www.benchchem.com/product/b160632?utm_src=pdf-body
https://nschemicals.in/product/44-dihydroxy-biphenyl/
https://www.chembk.com/en/chem/4,4'-Dihydroxybiphenyl
https://www.benchchem.com/product/b160632?utm_src=pdf-body
https://www.benchchem.com/product/b160632?utm_src=pdf-body
https://nschemicals.in/product/44-dihydroxy-biphenyl/
https://www.chembk.com/en/chem/4,4'-Dihydroxybiphenyl
https://www.chembk.com/en/chem/4,4'-Dihydroxybiphenyl
https://nschemicals.in/product/44-dihydroxy-biphenyl/
https://www.chembk.com/en/chem/4,4'-Dihydroxybiphenyl
https://www.benchchem.com/product/b160632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Melting Point 279-286 °C [11[3]
280-282 °C [4]

281 °C

Data not readily available; may
Boiling Point decompose at high

temperatures.

White to light yellow powder or
Appearance [11[2][3]
crystals

Insoluble in water; Soluble in

Solubility methanol, ethanol, ether, and [1]
Tetrahydrofuran.

CAS Number 92-88-6 [3]

Molecular Formula C12H1002 [3]

Experimental Protocols

The determination of melting and boiling points are fundamental techniques for assessing the
purity and identity of a chemical compound.[5][6]

The melting point of a pure crystalline solid is a sharp, well-defined temperature at which the
substance transitions from a solid to a liquid.[6] The presence of impurities typically lowers and
broadens the melting point range.[6][7]

Apparatus and Materials:

Melting point apparatus (e.g., Thiele tube or digital melting point device)[5]

Capillary tubes (sealed at one end)[5][8]

Thermometer

Heating medium (e.g., paraffin oil)[5]
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e 4,4'-Dihydroxybiphenyl sample (finely powdered and dry)[6]
e Mortar and pestle

Procedure:

Sample Preparation: Ensure the 4,4'-Dihydroxybiphenyl sample is completely dry and in
the form of a fine powder.[6] If necessary, grind the crystals using a mortar and pestle.[6]

o Loading the Capillary Tube: Pack the powdered sample into the open end of a capillary tube
to a height of 1-2 mm by tapping the sealed end on a hard surface.[5][8]

o Apparatus Setup: Attach the capillary tube to a thermometer, ensuring the sample is aligned
with the thermometer bulb.[5][8] Place this assembly into the melting point apparatus.[9]

o Heating: Heat the apparatus slowly, especially near the expected melting point.[8][9] The
heating rate should be controlled to ensure accurate measurement.[9]

o Observation: Record the temperature at which the first crystals begin to melt and the
temperature at which the last crystal disappears. This range is the melting point of the
substance.[7] For a pure compound, this range is typically narrow.[7]

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
atmospheric pressure.[10][11] This method is suitable for determining the boiling point of small
quantities of a liquid.

Apparatus and Materials:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.qg., paraffin oil in a beaker)[5]

Hot plate or Bunsen burner[5][12]
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 Liquid sample of the compound (if applicable, as 4,4'-Dihydroxybiphenyl is a solid at room
temperature)

Procedure:
o Sample Preparation: Place a small amount of the liquid into a small test tube.

o Capillary Inversion: Place a capillary tube, with its sealed end facing upwards, into the test
tube containing the liquid.[12]

o Apparatus Setup: Attach the test tube to a thermometer and immerse the setup in a heating
bath.[10][12]

e Heating: Heat the bath gradually.[5] As the liquid heats, air trapped in the capillary tube will
escape.[10]

o Observation: When the boiling point is reached, a continuous stream of bubbles will emerge
from the open end of the capillary tube.[10]

e Cooling and Measurement: Turn off the heat and allow the apparatus to cool. The
temperature at which the liquid is drawn back into the capillary tube is the boiling point.[10]

Workflow Visualization

The following diagram illustrates the logical workflow for the characterization of the physical
properties of a chemical substance like 4,4'-Dihydroxybiphenyl.
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Caption: Workflow for determining the physical properties of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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